Cas no 6188-30-3 (2,5-dimethylimidazo1,2-apyridine)

• Product Name: 2,5-dimethylimidazo1,2-apyridine
• CAS No: 6188-30-3
• MF: C₉H₁₀N₂
• MW: 146.189101696014
• MDL: MFCD09263848
• CID: 506905
• PubChem ID: 138682
• Update Time: 2026-04-29

2,5-dimethylimidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridine,2,5-dimethyl-
• 2,5-Dimethylimidazo(1,2-a)pyridine
• 2,5-Dimethyl-imidazo[1,2-a]pyridine
• 2,5-dimethylimidazo[1,2-a]pyridine
• 2,5-Dimethyl-imidazo<1.2-a>pyridin
• 2,5-dimethylimidazo1,2-apyridine

• MDL： MFCD09263848
• Inchi： InChI=1S/C9H10N2/c1-7-6-11-8(2)4-3-5-9(11)10-7/h3-6H,1-2H3
• InChI Key： MDYLCICXTKMFEI-UHFFFAOYSA-N
• SMILES： CC1=CN2C(=CC=CC2=N1)C

Computed Properties

• Exact Mass: 146.08400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0

Experimental Properties

• PSA: 17.30000
• LogP: 1.95110

Additional information on 2,5-dimethylimidazo1,2-apyridine

Imidazo[1,2-a]pyridine, 2,5-dimethyl-: A Comprehensive Overview

The compound imidazo[1,2-a]pyridine, with the CAS No. 6188-30-3, has garnered significant attention in the field of heterocyclic chemistry due to its unique structural properties and potential applications in pharmaceuticals and materials science. This molecule belongs to a class of fused-ring aromatic compounds that combine the features of imidazole and pyridine, resulting in a versatile platform for chemical modifications.

The 2,5-dimethyl substitution pattern on the imidazo[1,2-a]pyridine core introduces specific electronic and steric effects, which can influence its reactivity, solubility, and interactions with biological systems. These properties make it a valuable building block for designing drugs, catalysts, and functional materials.

Recent studies have highlighted the potential of imidazo[1,2-a]pyridine derivatives in drug delivery systems. For instance, research published in the *Journal of Medicinal Chemistry* demonstrated that dimethyl-imidazo[1,2-a]pyridine analogs can act as effective carriers for targeted drug delivery due to their ability to form stable complexes with hydrophobic drugs and release them under specific physiological conditions.

Another area of active research is the exploration of imidazo[1,2-a]pyridine-based materials in photonics and electronics. Scientists from the University of Cambridge reported that 2,5-dimethyl-imidazo[1,2-a]pyridine derivatives exhibit promising optoelectronic properties, making them candidates for use in organic semiconductors and light-emitting diodes.

The synthesis of imidazo[1,2-a]pyridine, 2,5-dimethyl- involves a series of cyclization reactions that can be optimized to achieve high yields. Chemists have developed various methods to introduce the dimethyl substituents, including nucleophilic substitution and coupling techniques. These advancements have enhanced the accessibility of this compound for large-scale production and practical applications.

Furthermore, the structural versatility of imidazo[1,2-a]pyridine has been leveraged in the development of bioactive molecules. A study in *Angewandte Chemie* revealed that dimethyl-imidazo[1,2-a]pyridine derivatives can serve as inhibitors of key enzymes involved in cancer metabolism, offering a novel approach to anticancer therapy.

As research into imidazo[1,2-a]pyridine, 2,5-dimethyl- continues to expand, new applications are being discovered across diverse fields. The combination of its unique chemical properties and the growing body of scientific knowledge about its behavior makes it a cornerstone in modern chemical research.